Cas no 2137820-86-9 (N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine)

• Product Name: N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine
• CAS No: 2137820-86-9
• MF: C₁₄H₁₇BrFNO
• MW: 314.193286657333
• CID: 5608671
• PubChem ID: 165487831
• Update Time: 2025-06-30

N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-840250
• 2137820-86-9
• N-[(3-bromo-2-fluorophenyl)methyl]-4-cyclopropyloxolan-3-amine
• N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine

• Inchi： 1S/C14H17BrFNO/c15-12-3-1-2-10(14(12)16)6-17-13-8-18-7-11(13)9-4-5-9/h1-3,9,11,13,17H,4-8H2
• InChI Key： RHSUTMSIGCFIRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 313.04775g/mol
• Monoisotopic Mass: 313.04775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine

Introduction to N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137820-86-9)

N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137820-86-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a 3-bromo-2-fluorophenyl moiety with a 4-cyclopropyloxolan-3-amine backbone, making it a promising candidate for further exploration in drug discovery and development.

The structural features of N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine contribute to its potential biological activity. The 3-bromo-2-fluorophenyl group introduces both bromine and fluorine substituents, which are well-known for their ability to modulate the pharmacokinetic properties of molecules. Specifically, the bromine atom can enhance binding affinity, while the fluorine atom can improve metabolic stability and lipophilicity. These properties are crucial for the development of drugs that require prolonged half-lives and efficient absorption.

The 4-cyclopropyloxolan-3-amine moiety adds another layer of complexity to the compound's structure. Cyclopropane rings are known for their strained three-membered carbon loops, which can lead to unique interactions with biological targets. In particular, the amine group in the 4-cyclopropyloxolan-3-amine moiety provides a site for hydrogen bonding, which can enhance binding specificity to proteins and enzymes. This makes N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine a versatile scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The structural motifs present in N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine make it a valuable starting point for such endeavors. For instance, studies have shown that compounds containing the 3-bromo-2-fluorophenyl group exhibit potent activity against kinases and other enzymes involved in cancer progression. Similarly, the amine functionality in the 4-cyclopropyloxolan-3-amine moiety has been explored for its potential in modulating inflammatory pathways.

The synthesis of N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyloxolan-3-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-bromo-2-fluorophenyl group typically requires halogenation techniques, while the incorporation of the 4-cyclopropyloxolan-3-amine moiety may involve ring-forming reactions such as aziridination or cyclopropanation. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to streamline these processes and improve scalability.

The pharmacological evaluation of N-(3-bromo-2-fluorophenyl)methyl-4-cyclopropyoxlananinase amine has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets, including enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. Additionally, its ability to modulate inflammatory responses has been observed in cell-based assays.

In vivo studies have further validated the potential of N-(















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The future direction of research on N-(bromofluorphenylethylcyclopropanoxolaminine amine involves optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to aid in the design of derivatives with enhanced efficacy and selectivity. Additionally, clinical trials will be essential to evaluate its safety and efficacy in human patients.

In conclusion, N-(bromofluorphenylethylethoxolaminine amine (CAS No. 2137820-9 is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to human health.